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Compound of Interest

Compound Name: SGC2085 hydrochloride

Cat. No.: B593814

Application Notes and Protocols for SGC2085
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction to SGC2085 Hydrochloride: A Selective
CARML1 Inhibitor

SGC2085 hydrochloride is a potent and selective inhibitor of Coactivator-Associated Arginine
Methyltransferase 1 (CARM1), also known as PRMT4. CARML1 is an enzyme that plays a
crucial role in the regulation of gene transcription through the methylation of arginine residues
on histone and non-histone proteins. As a selective inhibitor, SGC2085 is a valuable chemical
tool for in vitro biochemical studies aimed at elucidating the specific functions of CARML1.

Important Note on Cellular Activity: It is critical for researchers to be aware that while SGC2085
demonstrates high potency in biochemical assays, it has been reported to have poor cell
permeability. Studies have shown a lack of cellular activity at concentrations up to 10 uM in
cell-based assays.[1] Therefore, SGC2085 hydrochloride is best suited for in vitro
applications, such as enzyme kinetics and screening assays, rather than for studying
neurobiological processes in cellular or in vivo models.

For researchers interested in studying the role of histone methylation in neurobiological
processes, alternative compounds with better cell permeability, such as DOTL1L inhibitors (e.g.,
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SGC0946), may be more appropriate.[2][3][4]

Data Presentation: Biochemical Activity of SGC2085
Hydrochloride

The following table summarizes the in vitro inhibitory activity of SGC2085 against a panel of
protein arginine methyltransferases (PRMTS).

Selectivity over
Target Enzyme IC50 Value Reference
other PRMTs

>100-fold (vs. most

CARML1 (PRMT4) 50 nM [1]
PRMTs)
PRMT6 5.2 uM - [1]
>100-fold higher than
Other PRMTs - [1]

CARM1

Experimental Protocols: In Vitro CARML1 Inhibition
Assay

This protocol describes a general method for assessing the in vitro inhibitory activity of
SGC2085 hydrochloride against CARM1 using a radiometric assay.

Materials:

Recombinant human CARM1 enzyme

SGC2085 hydrochloride

Histone H3 peptide (as substrate)

S-adenosyl-L-[methyl-3H]-methionine (3H-SAM)

Assay buffer (e.g., 20 mM Tris-HCI pH 8.0, 150 mM NaCl, 1 mM EDTA, 10 mM MgClz)

96-well filter plates
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¢ Scintillation fluid
e Scintillation counter
Procedure:

o Compound Preparation: Prepare a stock solution of SGC2085 hydrochloride in an
appropriate solvent (e.g., DMSO). Perform serial dilutions to obtain a range of concentrations
for IC50 determination.

o Assay Reaction Setup: In a 96-well plate, combine the assay buffer, recombinant CARM1
enzyme, and the histone H3 peptide substrate.

e Inhibitor Addition: Add the diluted SGC2085 hydrochloride or vehicle control (e.g., DMSO)
to the respective wells.

e Initiation of Reaction: Start the methylation reaction by adding 3H-SAM to each well.
 Incubation: Incubate the plate at 30°C for a specified period (e.g., 60 minutes).

» Reaction Termination: Stop the reaction by adding an appropriate quenching solution (e.g.,
trichloroacetic acid).

o Detection of Methylation: Transfer the reaction mixture to a filter plate to capture the
radiolabeled peptide substrate. Wash the plate to remove unincorporated 3H-SAM.

» Quantification: Add scintillation fluid to each well and measure the radioactivity using a
scintillation counter.

» Data Analysis: Calculate the percentage of inhibition for each concentration of SGC2085
hydrochloride relative to the vehicle control. Determine the IC50 value by fitting the data to
a dose-response curve.

Visualizations: Diagrams of Mechanism and
Workflow
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Caption: Mechanism of CARML inhibition by SGC2085 hydrochloride.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b593814?utm_src=pdf-body-img
https://www.benchchem.com/product/b593814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare Reagents
(CARML1, Substrate, SGC2085, 3H-SAM)

i

Set Up Assay Reaction in 96-well Plate

i

[Add SGC2085 or Vehicle Control]

i

[Initiate Reaction with 3H-SAM]

anubate at 30°C]

[Terminate Reaction]

[Detect Methylation SignaD

(Scintillation Counting)

i

[Analyze Data and Determine ICSO]

Click to download full resolution via product page

Caption: Workflow for in vitro CARM1 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. ldentification of DOTLL inhibitor in a screen for factors that promote dopaminergic neuron
survival - PMC [pmc.ncbi.nim.nih.gov]

» 3. EPCO-16. DISRUPTING DOT1L EPIGENETIC ACTIVITY REPROGRAMS
GLIOBLASTOMA STEM CELLS TOWARDS A DOPAMINERGIC NEURONAL-LIKE STATE -
PMC [pmc.ncbi.nim.nih.gov]

e 4. biorxiv.org [biorxiv.org]

 To cite this document: BenchChem. [SGC2085 hydrochloride for studying neurobiological
processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593814#sgc2085-hydrochloride-for-studying-
neurobiological-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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